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Compound of Interest

Compound Name: iFSP1

Cat. No.: B394663 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with iFSP1 (inhibitor of Ferroptosis Suppressor Protein 1).

Adherence to these protocols is essential for ensuring personal safety and maintaining a

controlled laboratory environment.

Compound Identification and Hazard Assessment:

iFSP1 is a potent and selective inhibitor of Ferroptosis Suppressor Protein 1 (FSP1), also

known as apoptosis-inducing factor mitochondria-associated 2 (AIFM2)[1][2][3]. It functions as

a glutathione-independent ferroptosis suppressor[1][3]. By inhibiting FSP1, iFSP1 can sensitize

a variety of human cancer cell lines to ferroptosis-inducing agents like (1S,3R)-RSL3[1][3].

While a comprehensive toxicological profile is not fully established, iFSP1 should be treated as

a potentially hazardous compound[4][5].

The Safety Data Sheet (SDS) for iFSP1 classifies it with the following hazards[6]:

Harmful if swallowed (Acute toxicity, oral - Category 4)

Harmful in contact with skin (Acute toxicity, dermal - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

Harmful if inhaled (Acute toxicity, inhalation - Category 4)
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May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)

Quantitative Data Summary
For quick reference, the key quantitative data for iFSP1 is summarized in the table below.

Property Value Source

Compound Name iFSP1 MedChemExpress[6]

CAS Number 150651-39-1 MedChemExpress[6]

Molecular Formula C₂₀H₁₃N₅ Cayman Chemical[1]

Molecular Weight 323.4 g/mol Cayman Chemical[1]

Primary Target
Ferroptosis Suppressor Protein

1 (FSP1)/AIFM2
MedChemExpress[3]

EC₅₀ 103 nM MedChemExpress[3]

Solubility

      DMSO ~25 mg/mL Cayman Chemical[5]

      DMF ~30 mg/mL Cayman Chemical[5]

      Ethanol ~1 mg/mL Cayman Chemical[5]

Storage -20°C Cayman Chemical[5]

Stability ≥ 4 years (as a solid) Cayman Chemical[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving iFSP1. The

following table outlines the minimum required PPE for handling iFSP1 in a laboratory setting.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves. Change the

outer pair immediately if

contaminated and after each

use. Wash hands thoroughly

after removing gloves.[4]

Eyes/Face
Safety Goggles with Side

Shields & Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn in addition to

goggles when there is a risk of

splashes, especially during

reconstitution and dilution.

Body Laboratory Coat

A fully buttoned lab coat is

required.[4] For procedures

with a higher risk of splashes,

a chemical-resistant or

disposable gown should be

worn over the lab coat.[4]

Respiratory NIOSH-approved Respirator

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[6] For

weighing and handling of the

solid compound outside of a

ventilated enclosure, a NIOSH-

approved N95 or higher

respirator is recommended to

prevent inhalation of dust

particles.

Operational and Disposal Plans
Experimental Protocols: Step-by-Step Guidance
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1. Receiving and Unpacking:

Inspect the external packaging for any signs of damage or leaks upon receipt.

Before opening, don the minimum required PPE (lab coat, safety glasses, and a single pair

of nitrile gloves)[4].

Open the shipping container in a designated area, such as a chemical fume hood or on a

disposable bench liner[4].

Verify that the compound name and CAS number on the vial match your order details[4].

Inspect the primary container for any signs of damage.

2. Preparation of Stock Solutions:

Engineering Controls: All handling of powdered iFSP1 must be performed in a certified

containment system, such as a chemical fume hood, to minimize the risk of aerosolization

and inhalation[6].

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles[4].

Procedure:

Assemble all necessary materials: iFSP1 vial, appropriate solvent (e.g., DMSO), pipettes,

and sterile tubes[4].

Perform calculations to determine the required mass of the compound and volume of

solvent to achieve the desired stock concentration.

Carefully weigh the required amount of iFSP1 powder in the fume hood.

Dissolve the powder in the appropriate solvent. Note that solutions are unstable and

should be freshly prepared[7]. Aqueous solutions are not recommended for storage for

more than one day[5].

Clearly label the stock solution with the compound name, concentration, solvent, and date

of preparation.
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3. Storage:

Store solid iFSP1 at -20°C in a tightly sealed container[5].

Store in a secure and clearly labeled location to prevent unauthorized access[4].

Store solutions as recommended, typically for short periods.

4. Disposal Plan:

iFSP1 and all contaminated materials must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations[6].

Solid Waste: All disposable PPE (gowns, gloves, etc.), contaminated wipes, and empty vials

should be collected in a designated, clearly labeled hazardous waste container[4].

Liquid Waste: Unused solutions of iFSP1 and contaminated solvents should be collected in a

dedicated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down

the drain[6].

Sharps: Needles and serological pipettes contaminated with iFSP1 should be disposed of in

a designated sharps container for chemically contaminated sharps[4].

Mandatory Visualization
The following diagram illustrates the standard workflow for handling iFSP1 in a laboratory

setting.
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Caption: Standard laboratory workflow for handling, experimental use, and disposal of iFSP1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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